Cas no 1354941-37-9 ((2E)-3-[4-(Benzyloxy)phenyl]-1-(4-ethylphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-[4-(Benzyloxy)phenyl]-1-(4-ethylphenyl)prop-2-en-1-one
• CAS No: 1354941-37-9
• MF: C₂₄H₂₂O₂
• MW: 342.430286884308
• CID: 4696358
• Update Time: 2025-10-22

(2E)-3-[4-(Benzyloxy)phenyl]-1-(4-ethylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[4-(Benzyloxy)phenyl]-1-(4-ethylphenyl)prop-2-en-1-one

• Inchi： 1S/C24H22O2/c1-2-19-8-13-22(14-9-19)24(25)17-12-20-10-15-23(16-11-20)26-18-21-6-4-3-5-7-21/h3-17H,2,18H2,1H3/b17-12+
• InChI Key： OGQZFFYFOYFNFD-SFQUDFHCSA-N
• SMILES： O(C1C=CC(/C=C/C(C2C=CC(=CC=2)CC)=O)=CC=1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 433
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 525.2±50.0 °C at 760 mmHg
• Flash Point: 222.1±23.7 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(2E)-3-[4-(Benzyloxy)phenyl]-1-(4-ethylphenyl)prop-2-en-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2E)-3-[4-(Benzyloxy)phenyl]-1-(4-ethylphenyl)prop-2-en-1-one

Comprehensive Overview of (2E)-3-[4-(Benzyloxy)phenyl]-1-(4-ethylphenyl)prop-2-en-1-one (CAS No. 1354941-37-9)

The compound (2E)-3-[4-(Benzyloxy)phenyl]-1-(4-ethylphenyl)prop-2-en-1-one, identified by its CAS No. 1354941-37-9, is a chalcone derivative with significant potential in pharmaceutical and material science research. Chalcones, characterized by their α,β-unsaturated ketone structure, are widely studied for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This particular derivative, featuring a benzyloxy and ethylphenyl substitution, has garnered attention for its unique physicochemical properties and applications in drug discovery.

In recent years, the demand for novel chalcone derivatives has surged due to their role as intermediates in synthesizing more complex molecules. Researchers are particularly interested in 1354941-37-9 for its potential as a photoactive material in organic electronics, such as OLEDs (Organic Light-Emitting Diodes) and sensors. Its extended π-conjugation system enhances light absorption and emission properties, making it a candidate for optoelectronic applications.

The synthesis of (2E)-3-[4-(Benzyloxy)phenyl]-1-(4-ethylphenyl)prop-2-en-1-one typically involves a Claisen-Schmidt condensation between 4-benzyloxybenzaldehyde and 4-ethylacetophenone. This reaction is favored for its high yield and scalability, aligning with the growing trend of green chemistry and sustainable synthesis. Users searching for "chalcone synthesis methods" or "CAS 1354941-37-9 applications" will find this compound relevant due to its structural versatility and ease of modification.

From a pharmacological perspective, 1354941-37-9 has been explored for its tyrosinase inhibitory activity, which is crucial in developing skin-whitening agents and treatments for hyperpigmentation disorders. This aligns with the rising consumer interest in cosmeceuticals and natural skincare solutions. Additionally, its anti-proliferative effects on certain cancer cell lines have sparked studies into its mechanism of action, addressing queries like "chalcones in cancer therapy".

In the context of material science, the compound's thermal stability and solubility in organic solvents make it suitable for thin-film deposition techniques. This has implications for flexible electronics, a hot topic in nanotechnology forums. Searches for "organic semiconductors" or "chalcone-based materials" often highlight derivatives like 1354941-37-9 due to their tunable electronic properties.

Regulatory and safety profiles of (2E)-3-[4-(Benzyloxy)phenyl]-1-(4-ethylphenyl)prop-2-en-1-one are also frequently queried. While it is not classified as hazardous under current guidelines, proper handling protocols should be followed to ensure workplace safety. This addresses common search terms like "CAS 1354941-37-9 safety data" or "chalcone derivative toxicity", emphasizing transparency in research.

In summary, CAS No. 1354941-37-9 represents a multifaceted compound bridging pharmaceutical innovation and advanced material design. Its relevance to trending topics like personalized medicine, sustainable chemistry, and smart materials ensures its continued prominence in scientific discourse. Future research may focus on optimizing its bioavailability or exploring its quantum efficiency for next-generation technologies.